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Compound of Interest

Compound Name: 18:1 Biotinyl PE

Cat. No.: B6595663 Get Quote

Essential Safety and Handling Guide for 18:1
Biotinyl PE
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 18:1 Biotinyl PE (1,2-dioleoyl-sn-glycero-3-

phosphoethanolamine-N-(biotinyl)). It outlines the necessary personal protective equipment

(PPE), procedural steps for safe handling, and disposal plans to ensure a secure laboratory

environment.

Hazard Identification and Classification
18:1 Biotinyl PE is a chemical substance that requires careful handling due to its potential

hazards. The following table summarizes its hazard classifications.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.[1][2]

Eye Irritation H319
Causes serious eye irritation.

[1]

Acute Toxicity, Inhalation H331 Toxic if inhaled.[2]

Specific Target Organ Toxicity H335, H336

May cause respiratory

irritation. May cause

drowsiness or dizziness.[1][2]

Carcinogenicity (Suspected) H351
Suspected of causing cancer.

[2]

Reproductive Toxicity

(Suspected)
H361, H361d

Suspected of damaging fertility

or the unborn child.[1][2]

Specific Target Organ Toxicity,

Repeated Exposure
H372, H373

May cause damage to organs

through prolonged or repeated

exposure.[1][2]

Hazardous to the Aquatic

Environment, Chronic
H412

Harmful to aquatic life with

long lasting effects.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

is mandatory when handling 18:1 Biotinyl PE.
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Protective Equipment Specification and Use

Eye Protection
Chemical safety goggles with side-shields must

be worn to protect against splashes.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile) are

required to prevent skin contact.[1][3]

Body Protection

A lab coat or other protective clothing should be

worn to prevent contamination of personal

clothing.[1][4]

Respiratory Protection

Work in a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of any

aerosols or dust.[5]

Operational and Disposal Plans
Proper handling and disposal of 18:1 Biotinyl PE are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Experimental Workflow for Handling 18:1 Biotinyl PE
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Figure 1. Procedural Workflow for Handling 18:1 Biotinyl PE
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Figure 1. Procedural Workflow for Handling 18:1 Biotinyl PE
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Step-by-Step Handling and Disposal Procedure:

Preparation and Handling:

Always wear the appropriate PPE as specified in the table above before handling the

compound.[1]

Conduct all work in a well-ventilated area, preferably a chemical fume hood, to minimize

inhalation risks.[5]

Avoid direct contact with skin and eyes.[5] In case of contact, rinse immediately with plenty

of water and seek medical advice.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store the compound at -20°C in a tightly sealed container.

Keep in a dry and well-ventilated place.[5]

Spill Management:

In case of a spill, avoid dust formation.[5]

Absorb any liquid with an inert material (e.g., vermiculite, dry sand) and place it in a sealed

container for disposal.[6]

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

All materials contaminated with 18:1 Biotinyl PE, including unused product, solutions, and

contaminated labware (e.g., pipette tips, tubes), must be collected as hazardous waste.[7]

[8]
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Use a designated, sealable, and compatible container for the waste.[8]

The container should be clearly labeled as "Hazardous Waste" and include the full

chemical name.[8]

Do not dispose of this chemical down the drain or in regular trash.[5][8]

Arrange for disposal by a licensed hazardous waste management company, following your

institution's and local regulations.[1][7] It is strongly recommended to consult with your

institution's Environmental Health & Safety (EHS) department for specific guidance.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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